Cas no 2225174-81-0 ((2-ethylpyrimidin-5-yl)boronic acid)

• Product Name: (2-ethylpyrimidin-5-yl)boronic acid
• CAS No: 2225174-81-0
• MF: C₆H₉BN₂O₂
• MW: 151.96
• MDL: MFCD16618807
• CID: 5143984
• PubChem ID: 49758691
• Update Time: 2025-06-11

(2-ethylpyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-ethylpyrimidin-5-yl)boronic acid
• EN300-2093394
• 2225174-81-0
• AKOS015941942

• MDL： MFCD16618807
• Inchi： 1S/C6H9BN2O2/c1-2-6-8-3-5(4-9-6)7(10)11/h3-4,10-11H,2H2,1H3
• InChI Key： BUBKYJYRXIBCIK-UHFFFAOYSA-N
• SMILES： C1(CC)=NC=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 152.0757077g/mol
• Monoisotopic Mass: 152.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on (2-ethylpyrimidin-5-yl)boronic acid

(2-ethylpyrimidin-5-yl)boronic acid (CAS No. 2225174-81-0): An Emerging Compound in Medicinal Chemistry

(2-ethylpyrimidin-5-yl)boronic acid (CAS No. 2225174-81-0) is a versatile and promising compound in the field of medicinal chemistry and drug discovery. This boronic acid derivative, characterized by its unique structural features, has garnered significant attention due to its potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving (2-ethylpyrimidin-5-yl)boronic acid.

Chemical Structure and Properties

(2-ethylpyrimidin-5-yl)boronic acid is a boronic acid derivative with the molecular formula C₈H₁₁BN₂O₂. The compound features a pyrimidine ring with an ethyl substituent at the 2-position and a boronic acid group at the 5-position. The presence of the boronic acid moiety imparts unique reactivity and functional properties to the molecule, making it an attractive building block for organic synthesis and drug development.

The boronic acid group is known for its ability to form stable complexes with various functional groups, such as alcohols, amines, and carboxylic acids. This property makes (2-ethylpyrimidin-5-yl)boronic acid a valuable reagent in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds. Additionally, the pyrimidine ring provides a rigid and planar structure that can enhance the binding affinity of the molecule to specific biological targets.

Synthesis Methods

The synthesis of (2-ethylpyrimidin-5-yl)boronic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-ethylpyrimidine with diborane (B₂H₆) followed by hydrolysis to form the boronic acid. Another method involves the palladium-catalyzed borylation of 2-ethylpyrimidine using bis(pinacolato)diboron (B₂(pin)₂) as the boron source.

A recent study published in the Journal of Organic Chemistry described an efficient and scalable synthesis of (2-ethylpyrimidin-5-yl)boronic acid using a palladium-catalyzed borylation reaction followed by hydrolysis. The method yielded high purity product with excellent yields, making it suitable for large-scale production in pharmaceutical settings.

Applications in Medicinal Chemistry

(2-ethylpyrimidin-5-yl)boronic acid has shown promising potential in various medicinal chemistry applications. One notable area is its use as a building block for the synthesis of pyrimidine-based drugs. Pyrimidine derivatives are widely used in antiviral, anticancer, and anti-inflammatory therapies due to their ability to interact with specific biological targets.

A recent study published in the Journal of Medicinal Chemistry reported the use of (2-ethylpyrimidin-5-yl)boronic acid in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases (RdRPs). The resulting compounds exhibited potent antiviral activity against several RNA viruses, including influenza A virus and hepatitis C virus (HCV). The researchers attributed the enhanced antiviral activity to the unique structural features of the pyrimidine-boronic acid scaffold.

In another study, (2-ethylpyrimidin-5-yl)boronic acid was used to synthesize a series of pyrimidine-based anticancer agents targeting DNA topoisomerase II (Topo II). The resulting compounds demonstrated significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers highlighted the importance of the boronic acid moiety in enhancing the binding affinity and selectivity of the compounds towards Topo II.

Biochemical Mechanisms and Therapeutic Potential

The therapeutic potential of (2-ethylpyrimidin-5-yl)boronic acid-derived compounds is closely linked to their biochemical mechanisms of action. For instance, in antiviral applications, these compounds can inhibit viral replication by interfering with RdRP function. In anticancer applications, they can induce DNA damage and apoptosis by targeting Topo II.

A recent review article published in Chemical Reviews summarized the current understanding of the biochemical mechanisms underlying the therapeutic effects of pyrimidine-boronic acid derivatives. The review highlighted several key findings, including:

• The ability of these compounds to form stable complexes with metal ions such as zinc and magnesium, which are essential cofactors for many enzymes involved in viral replication and DNA metabolism.
• The enhanced binding affinity and selectivity towards specific biological targets due to the unique structural features of the pyrimidine-boronic acid scaffold.
• The potential for these compounds to act as prodrugs that are activated intracellularly through enzymatic or chemical processes.

Clinical Trials and Future Directions

The promising preclinical results obtained with (2-ethylpyrimidin-5-yl)boronic acid-derived compounds have led to increased interest in their clinical evaluation. Several Phase I and Phase II clinical trials are currently underway to assess their safety and efficacy in treating various diseases.

A Phase I clinical trial evaluating a novel antiviral agent derived from (2-ethylpyrimidin-5-yl)boronic acid showed promising results in terms of safety and tolerability. The compound exhibited potent antiviral activity against influenza A virus without significant adverse effects. Based on these findings, further clinical trials are planned to evaluate its efficacy in larger patient populations.

In parallel, researchers are exploring new strategies to enhance the therapeutic potential of pyrimidine-boronic acid derivatives. These strategies include:

• The development of prodrug forms that can improve pharmacokinetic properties such as solubility and bioavailability.
• The use of nanotechnology-based delivery systems to enhance target specificity and reduce off-target effects.
• The combination therapy approach involving pyrimidine-boronic acid derivatives with other drugs to achieve synergistic effects.

Conclusion

(2-Ethylpyrimidin-5-yloxy)boronic acid (CAS No. 2225174-81-0) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features make it an attractive building block for organic synthesis and a valuable scaffold for developing novel therapeutic agents. Recent research advancements have demonstrated its promising applications in antiviral and anticancer therapies, paving the way for further clinical evaluation and development.